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Compound of Interest

Compound Name: Azelaic Acid

Cat. No.: B000161

Essential Safety and Handling Guide for Azelaic
Acid
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling azelaic acid. Adherence to these
procedural steps is vital for ensuring personal safety and proper laboratory conduct.

Azelaic acid is a naturally occurring dicarboxylic acid. While it is utilized in various
applications, it is classified as a substance that can cause skin and serious eye irritation.[1][2]
[3][4] In powder form, it may also cause respiratory irritation if inhaled.[2] Therefore,
implementing appropriate engineering controls and utilizing correct personal protective
equipment (PPE) are paramount.

Hazard Identification and Personal Protective Equipment
(PPE)

A thorough risk assessment should be conducted before handling azelaic acid to determine
the necessary safety precautions. The primary hazards are contact with skin and eyes, and
inhalation of dust particles.[2][5]

Engineering Controls: Always handle azelaic acid in a well-ventilated area.[1][6][7][8] Use local
exhaust ventilation or process enclosures to keep airborne levels below recommended
exposure limits, especially when generating dust.[5]
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Recommended Personal Protective Equipment: The selection of PPE is contingent on the
specific laboratory procedures and the potential for exposure. The following table summarizes
the recommended equipment based on established safety standards.
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. Equipment Applicable Standard
Protection Type o Notes
Specification (EV)
] o A face shield may be
Tight-fitting safety .
required for
) goggles or glasses ) ) )
Eye/Face Protection o i 166 operations with a high
with side shields.[3][7] ] )
risk of splashing or
[BI[C1[10][11] :
dust generation.[10]
Recommended
materials include
Neoprene, Butyl
_ _ rubber, Nitrile rubber,
Chemical-resistant
) ) or PVC.[11][12]
Hand Protection protective gloves.[3][4] EN 374
Always check
[718] ,
manufacturer's data
for breakthrough times
and chemical
compatibility.[3][9]
For tasks with a high
risk of skin exposure,
chemical-resistant
Skin and Body )
Standard lab coat.[5] N/A suits and boots may

Protection

be necessary.[3] Wear
shoes that cover the

entire foot.[3]

Respiratory Protection

Required when
ventilation is
inadequate or dust is
generated.[1][3][5][6]

EN 149 or EN 143

A dust respirator with
a P2 or FFP2 filter is
recommended.[1][3][6]
For large spills or
emergencies, a self-
contained breathing
apparatus (SCBA)
may be required.[5]

Operational and Disposal Plans
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Step-by-Step Handling Procedure:

o Preparation: Before starting work, ensure the ventilation system is operational. Assemble all
necessary equipment and reagents. Put on all required PPE as detailed in the table above.

e Handling:

o Avoid generating dust.[6][7][8] If handling the powder form, weigh and transfer it carefully
within a ventilated enclosure.

o Ground all equipment containing the material to prevent static discharge, as dust
accumulation can lead to an explosion risk.[1][5][6]

o Keep containers tightly closed when not in use.[5][6][7][8][13]
o Avoid contact with skin, eyes, and clothing.[6][7][8]

» Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the
end of the workday.[1][7][9] Do not eat, drink, or smoke in the work area.[1][3]

o Storage: Store azelaic acid in a cool, dry, well-ventilated area away from heat, sources of
ignition, and incompatible materials such as strong oxidizing agents.[1][5][7][9]

Spill Management and Disposal:

o Small Spills: For small spills of solid azelaic acid, carefully sweep or scoop the material into
a suitable, labeled container for disposal.[5][7][8] Avoid creating dust.[6][7][8] Clean the spill
area with water.[5]

o Large Spills: For large spills, evacuate the area. Wear a full suit, splash goggles, gloves,
boots, and a dust respirator or SCBA.[5] Contain the spill and collect the material using non-
sparking tools.[6]

o Waste Disposal: Dispose of azelaic acid waste and contaminated materials (including PPE)
in accordance with federal, state, and local environmental regulations.[5][6] Do not allow the
product to enter drains or waterways.[1][4] Handle contaminated containers in the same
manner as the substance itself.
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First Aid and Emergency Procedures

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the
eyelids open.[1][9] Remove contact lenses if present and easy to do.[1][3][4] Seek medical
attention if irritation persists.[1][3][4]

» Skin Contact: Remove contaminated clothing immediately.[4][6][9] Wash the affected skin
with plenty of water.[1][4] If skin irritation occurs, get medical advice.[1][4]

« Inhalation: Move the person to fresh air.[4][6] If breathing is difficult or irritation occurs,
consult a physician.[1]

 Ingestion: Rinse mouth with water.[1][9] Do not induce vomiting. Seek medical advice
immediately.[5][8]

Procedural Workflow for Handling Azelaic Acid

The following diagram outlines the essential decision-making and operational workflow for
safely handling azelaic acid in a laboratory setting.
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Preparation & Planning

Begin Task:
Handling Azelaic Acid

1. Conduct Risk Assessment

A4

2. Consult Safety Data Sheet (SDS)

Identify Hazards:
- Skin/Eye Irritation
- Dust Inhalation

PPE & Controls

/

3. Select Appropriate PPE

\ 4
4. Implement Engineering Controls Eye Protection Hand Protection Body Protection Respiratory Protection
(e.g., Fume Hood, Ventilation) (Goggles EN 166) (Gloves EN 374) (Lab Coat) (P2/FFP2 if dust)

Execution‘% Disposal

5. Follow Safe Handling Procedures

\

6. Segregate & Dispose of Waste
(Chemical & Contaminated PPE)

Task Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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